1-(4-Nitrobenzyl)-1H-pyrazole

Description

1-(4-Nitrobenzyl)-1H-pyrazole is a chemical compound with the molecular formula C10H9N3O2 and a molecular weight of 203.20 g/mol . It is also known by other names, including 1-(4-Nitrobenzyl)pyrazole and 1-[(4-nitrophenyl)methyl]pyrazole . This compound is identified by the PubChem CID 973663 . It contains a pyrazole ring, which is a 5-membered heterocyclic organic compound with three carbon atoms and two adjacent nitrogen atoms . Pyrazole derivatives have various applications, including use as antibacterial, anti-microbial, anti-inflammatory, and anti-cancer agents .

The IUPAC name for 1-(4-Nitrobenzyl)-1H-pyrazole is 1-[(4-nitrophenyl)methyl]pyrazole . The InChI code is InChI=1S/C10H9N3O2/c14-13(15)10-4-2-9(3-5-10)8-12-7-1-6-11-12/h1-7H . The InChIKey is ZFWQFBNNHCBSFT-UHFFFAOYSA-N . The SMILES notation is C1=CN(N=C1)CC2=CC=C(C=C2)N+[O-] . A similar compound is 1-(4-Nitrophenyl)-1H-pyrazole, which has the molecular formula C9H7N3O2 and PubChem CID 605059 .

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• CAS No.: 110525-57-0
• Product Name: 1-(4-Nitrobenzyl)-1H-pyrazole
• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.2 g/mol
• IUPAC Name: 1-[(4-nitrophenyl)methyl]pyrazole
• Standard InChI: InChI=1S/C10H9N3O2/c14-13(15)10-4-2-9(3-5-10)8-12-7-1-6-11-12/h1-7H,8H2
• Standard InChIKey: ZFWQFBNNHCBSFT-UHFFFAOYSA-N
• SMILES: C1=CN(N=C1)CC2=CC=C(C=C2)[N+](=O)[O-]
• Canonical SMILES: C1=CN(N=C1)CC2=CC=C(C=C2)[N+](=O)[O-]
• PubChem Compound: 973663
• Last Modified: Sep 14 2023